Cas no 59923-19-2 (4-{[(3-nitrophenyl)sulfonyl]amino}benzoic acid)

4-{[(3-Nitrophenyl)sulfonyl]amino}benzoic acid is a sulfonamide-based organic compound featuring a benzoic acid moiety linked to a 3-nitrophenylsulfonyl group via an amino bridge. This structure imparts unique reactivity, making it valuable as an intermediate in synthetic organic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The presence of both sulfonamide and carboxylic acid functional groups enhances its versatility for further derivatization, such as amide formation or esterification. The electron-withdrawing nitro group also contributes to its utility in electrophilic substitution reactions. High purity grades ensure consistent performance in research and industrial applications, supporting precise synthetic pathways.

4-{[(3-nitrophenyl)sulfonyl]amino}benzoic acid structure

59923-19-2 structure

Product Name:4-{[(3-nitrophenyl)sulfonyl]amino}benzoic acid

CAS No:59923-19-2

MF:C₁₃H₁₀N₂O₆S

MW:322.293302059174

CID:871909

PubChem ID:3091374

Update Time:2025-10-15

4-{[(3-nitrophenyl)sulfonyl]amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-{[(3-nitrophenyl)sulfonyl]amino}benzoic acid
- 4-(3-NITRO-BENZENESULFONYLAMINO)-BENZOIC ACID
- 4-[(3-nitrophenyl)sulfonylamino]benzoic acid
- Benzoic acid, 4-[[(3-nitrophenyl)sulfonyl]amino]-
- Z45512285
- STK669897
- WYE-176182
- 59923-19-2
- 4-(3-nitrobenzenesulfonamido)benzoic acid
- 4-(3-Nitrophenylsulfonamido)benzoicacid
- EN300-00314
- SR-01000360937-1
- SR-01000360937
- G31672
- EU-0084221
- AKOS000114684
- DTXSID10389075
- CS-0218176
- 4-((3-Nitrophenyl)sulfonamido)benzoic acid
- 4-(3-Nitrophenylsulfonamido)benzoic acid
- MDL： MFCD00625666
- Inchi： 1S/C13H10N2O6S/c16-13(17)9-4-6-10(7-5-9)14-22(20,21)12-3-1-2-11(8-12)15(18)19/h1-8,14H,(H,16,17)
- InChI Key： CXOGYGMKNVZTHS-UHFFFAOYSA-N
- SMILES： S(C1C=CC=C(C=1)[N+](=O)[O-])(NC1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

Exact Mass: 322.026
Monoisotopic Mass: 322.026
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 516
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 138Å²

Experimental Properties

Density: 1.588
Boiling Point: 557°C at 760 mmHg
Flash Point: 290.6°C
Refractive Index: 1.674
PSA: 126.61

4-{[(3-nitrophenyl)sulfonyl]amino}benzoic acid Pricemore >>

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